4-Bromobenzoic-d4 Acid
Cat. No. B602585
M. Wt: 205.04
InChI Key:
Attention: For research use only. Not for human or veterinary use.
Patent
US06855512B2
Procedure details
Using General Esterification Procedure A; 4-bromobenzoic acid (1.50 g, 7.46 mmols) was combined with isopropyl alcohol to give 1.76 g (97%) of the title compound as a colorless oil.
Name
Yield
97%
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:10]=[CH:9][C:5]([C:6]([OH:8])=[O:7])=[CH:4][CH:3]=1.[CH:11](O)([CH3:13])[CH3:12]>>[Br:1][C:2]1[CH:10]=[CH:9][C:5]([C:6]([O:8][CH:11]([CH3:13])[CH3:12])=[O:7])=[CH:4][CH:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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1.5 g
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Type
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reactant
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Smiles
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BrC1=CC=C(C(=O)O)C=C1
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(C)O
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Conditions
Other
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Conditions are dynamic
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1
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|
Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
|
Type
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product
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Smiles
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BrC1=CC=C(C(=O)OC(C)C)C=C1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.76 g | |
| YIELD: PERCENTYIELD | 97% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
